Cas no 1361871-16-0 (2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1361871-16-0
• MF: C₁₂H₆Cl₂F₃NO
• MW: 308.083351612091
• CID: 4800335
• Update Time: 2025-06-07

2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl2F3NO/c13-8-3-1-2-7(11(8)14)9-4-6(19)5-10(18-9)12(15,16)17/h1-5H,(H,18,19)
• InChI Key： BSVMAXZPPUKNJE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(C=C(C(F)(F)F)N1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 445
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1

Additional information on 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1361871-16-0)

2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service Number (CAS No.) 1361871-16-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features a pyridine core substituted with a 2,3-dichlorophenyl group, a hydroxyl group at the 4-position, and a trifluoromethyl moiety at the 6-position. The unique structural configuration of this compound imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural components of 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine contribute to its reactivity and potential biological activity. The pyridine ring is a well-known pharmacophore in drug design, often found in active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. The presence of electron-withdrawing groups like the trifluoromethyl (CF₃) group enhances the lipophilicity and metabolic stability of the molecule, while the hydroxyl group introduces polarity and potential hydrogen bonding capabilities.

The 2,3-dichlorophenyl substituent adds further complexity to the compound's interactions with biological systems. Chlorine atoms are known to influence electronic properties and can participate in various non-covalent interactions, including hydrogen bonding and π-stacking. These features make 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motifs present in 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine align well with several key pharmacological targets. For instance, the pyridine ring can mimic natural substrates or inhibitors of enzymes like kinases and phosphodiesterases, which are frequently dysregulated in diseases.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways, and their overactivity or underactivity is implicated in numerous diseases. The combination of the pyridine core with electron-deficient groups like the trifluoromethyl moiety can enhance binding affinity to kinase active sites. Additionally, the hydroxyl group provides a site for further derivatization to optimize potency and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their favorable pharmacokinetic properties. The trifluoromethyl group in 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine contributes to increased metabolic stability by resisting oxidative degradation. This property is particularly advantageous for drug candidates that require prolonged half-life in vivo. Furthermore, fluorine atoms can influence solubility and binding interactions, making them valuable for designing compounds with improved bioavailability.

The 2,3-dichlorophenyl substituent also plays a critical role in modulating the compound's biological activity. Chlorinated aromatic rings are common motifs in approved drugs due to their ability to enhance binding affinity through halogen bonds—a unique type of non-covalent interaction that can significantly improve target engagement. Inhibitors targeting kinases often benefit from halogen bond interactions with key residues in the enzyme's active site.

Another area where 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine shows promise is in anti-inflammatory drug development. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. By inhibiting inflammatory pathways such as NF-κB or MAPKs, this compound could potentially mitigate inflammatory responses. The presence of both hydroxyl and chloro groups provides multiple sites for interaction with inflammatory mediators or signaling proteins.

The synthesis of 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic strategies include palladium-catalyzed cross-coupling reactions for introducing aryl groups and nucleophilic substitution reactions for functionalizing heterocyclic cores. These synthetic approaches not only allow for scalable production but also provide opportunities for structural diversification through modular design principles.

In conclusion, 2-(2,3-Dichlorophenyl)-4-hydroxy-6-(trifluoromethyl)pyridine represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents—pyridine core, 2, 3-dichlorophenyl group, hydroxyl group, and trifluoromethyl moiety—makes it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological targets and mechanisms, this compound will likely play an important role in future drug discovery efforts.